N-(3,4-dimethylphenyl)-2-[4-(2-{4-nitrophenyl}carbohydrazonoyl)phenoxy]acetamide

• Molecular Formula: C23H22N4O4
• Molecular Weight: 418.4 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-2-[4-[(Z)-[(4-nitrophenyl)hydrazinylidene]methyl]phenoxy]acetamide
• InChI: InChI=1S/C23H22N4O4/c1-16-3-6-20(13-17(16)2)25-23(28)15-31-22-11-4-18(5-12-22)14-24-26-19-7-9-21(10-8-19)27(29)30/h3-14,26H,15H2,1-2H3,(H,25,28)/b24-14-
• InChI Key: QIXLNGSDPUNXGJ-OYKKKHCWSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)NC(=O)COC2=CC=C(C=C2)/C=N\NC3=CC=C(C=C3)[N+](=O)[O-])C
• SMILES: CC1=C(C=C(C=C1)NC(=O)COC2=CC=C(C=C2)C=NNC3=CC=C(C=C3)[N+](=O)[O-])C

Description

N-(3,4-dimethylphenyl)-2-[4-(2-{4-nitrophenyl}carbohydrazonoyl)phenoxy]acetamide, also known as DPCPX, is a potent and selective antagonist of the adenosine A1 receptor. Adenosine is a nucleoside that plays an important role in various physiological processes, including regulation of blood flow, heart rate, and neurotransmitter release. The adenosine A1 receptor is widely expressed in the brain and peripheral tissues and is involved in the regulation of sleep, pain, and cardiovascular function. DPCPX has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

N-(3,4-dimethylphenyl)-2-[4-(2-{4-nitrophenyl}carbohydrazonoyl)phenoxy]acetamide acts as a competitive antagonist of the adenosine A1 receptor, blocking the binding of adenosine to the receptor and preventing its downstream signaling pathways. Adenosine A1 receptor activation is known to inhibit the release of neurotransmitters, such as glutamate and dopamine, and to reduce the excitability of neurons. By blocking the adenosine A1 receptor, N-(3,4-dimethylphenyl)-2-[4-(2-{4-nitrophenyl}carbohydrazonoyl)phenoxy]acetamide can enhance the release of neurotransmitters and increase neuronal excitability.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-2-[4-(2-{4-nitrophenyl}carbohydrazonoyl)phenoxy]acetamide has been shown to have a variety of biochemical and physiological effects, depending on the tissue and cell type. In the brain, N-(3,4-dimethylphenyl)-2-[4-(2-{4-nitrophenyl}carbohydrazonoyl)phenoxy]acetamide has been shown to increase the release of dopamine and to enhance the activity of dopaminergic neurons. In the heart, N-(3,4-dimethylphenyl)-2-[4-(2-{4-nitrophenyl}carbohydrazonoyl)phenoxy]acetamide has been shown to reduce the negative inotropic and chronotropic effects of adenosine, leading to an increase in heart rate and contractility. N-(3,4-dimethylphenyl)-2-[4-(2-{4-nitrophenyl}carbohydrazonoyl)phenoxy]acetamide has also been shown to have anti-inflammatory effects in various tissues, including the lung and liver.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-2-[4-(2-{4-nitrophenyl}carbohydrazonoyl)phenoxy]acetamide is a highly selective antagonist of the adenosine A1 receptor, with minimal off-target effects. This makes it a valuable tool for studying the specific role of adenosine A1 receptor in various physiological and pathological processes. However, the use of N-(3,4-dimethylphenyl)-2-[4-(2-{4-nitrophenyl}carbohydrazonoyl)phenoxy]acetamide in lab experiments may be limited by its low solubility and stability, as well as its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on N-(3,4-dimethylphenyl)-2-[4-(2-{4-nitrophenyl}carbohydrazonoyl)phenoxy]acetamide. One area of interest is the development of more potent and selective adenosine A1 receptor antagonists for therapeutic applications. Another area of interest is the study of the role of adenosine A1 receptor in the regulation of sleep and wakefulness, as well as its potential therapeutic applications in sleep disorders. Additionally, the use of N-(3,4-dimethylphenyl)-2-[4-(2-{4-nitrophenyl}carbohydrazonoyl)phenoxy]acetamide in combination with other drugs, such as opioids and cannabinoids, may have synergistic effects in pain management.

Synthesis Methods

N-(3,4-dimethylphenyl)-2-[4-(2-{4-nitrophenyl}carbohydrazonoyl)phenoxy]acetamide can be synthesized by the condensation reaction of 2,4-dinitrophenylhydrazine with 3,4-dimethylphenylacetic acid, followed by the coupling reaction with 4-(2-chloroethoxy)phenol. The final product is obtained by acetylation of the amine group with acetic anhydride. The synthesis of N-(3,4-dimethylphenyl)-2-[4-(2-{4-nitrophenyl}carbohydrazonoyl)phenoxy]acetamide is a multistep process that requires careful purification and characterization of the intermediate compounds.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-[4-(2-{4-nitrophenyl}carbohydrazonoyl)phenoxy]acetamide has been widely used as a research tool to study the role of adenosine A1 receptor in various physiological and pathological processes. It has been shown to have neuroprotective effects in animal models of ischemia and traumatic brain injury. N-(3,4-dimethylphenyl)-2-[4-(2-{4-nitrophenyl}carbohydrazonoyl)phenoxy]acetamide has also been studied for its potential therapeutic applications in cardiovascular diseases, such as hypertension and heart failure, as well as in pain management.